Cas no 1806870-15-4 (6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1806870-15-4
• MF: C₇H₄Br₂F₂N₂O₂
• MW: 345.923666954041
• CID: 4864652
• Update Time: 2025-05-20

6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H4Br2F2N2O2/c8-2-3-1-4(9)12-5(7(10)11)6(3)13(14)15/h1,7H,2H2
• InChI Key： CEDLMFBMGKCUBY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine

Introduction to 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS No. 1806870-15-4)

6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS No. 1806870-15-4) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyridine ring, a bromomethyl group, and a difluoromethyl substituent, which collectively contribute to its chemical and biological properties.

The brominated pyridine ring is a key structural element that imparts the compound with high reactivity and stability. Pyridine derivatives are widely used in the synthesis of various pharmaceuticals due to their ability to form stable complexes with metal ions and their potential for modulating biological pathways. The presence of the bromomethyl group adds further reactivity, making the compound an excellent precursor for the synthesis of more complex molecules. The difluoromethyl substituent enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have highlighted the potential of 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The compound's ability to form stable derivatives with antiviral properties has been explored in several preclinical studies, demonstrating promising results in inhibiting viral replication. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against influenza viruses, suggesting its potential as a lead compound for antiviral drug development.

In addition to antiviral applications, 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine has also shown promise in cancer research. The nitro group in the pyridine ring can be reduced to an amino group under physiological conditions, which can then be further modified to produce compounds with anticancer activity. A recent study published in Cancer Research demonstrated that derivatives of this compound effectively inhibited the growth of several cancer cell lines, including those resistant to conventional chemotherapy. This finding underscores the compound's versatility and potential as a scaffold for developing new anticancer agents.

The chemical synthesis of 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the bromination of a pyridine derivative, followed by the introduction of the bromomethyl and difluoromethyl groups through selective substitution reactions. The final step involves nitration to introduce the nitro group into the pyridine ring. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

The physical and chemical properties of 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine have been extensively studied. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in solution-phase synthesis and purification processes.

Safety considerations are an important aspect when handling 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from sources of heat or ignition.

In conclusion, 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-nitropyridine (CAS No. 1806870-15-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent precursor for the synthesis of novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern drug discovery efforts.